Cas no 197588-22-0 (Benzonitrile,3-(aminooxy)-5-fluoro-)
197588-22-0 structure
Product Name:Benzonitrile,3-(aminooxy)-5-fluoro-
CAS No:197588-22-0
MF:C7H5FN2O
MW:152.125804662704
CID:117153
PubChem ID:15326529
Update Time:2025-04-18
Benzonitrile,3-(aminooxy)-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-(aminooxy)-5-fluoro-
- Benzonitrile, 3-(aminooxy)-5-fluoro- (9CI)
- 3-(Aminooxy)-5-fluorobenzonitrile
- 3-aminooxy-5-fluorobenzonitrile
- DTXSID801300146
- 197588-22-0
-
- Inchi: 1S/C7H5FN2O/c8-6-1-5(4-9)2-7(3-6)11-10/h1-3H,10H2
- InChI Key: UQBROGHYJRVKML-UHFFFAOYSA-N
- SMILES: FC1C=C(C#N)C=C(C=1)ON
Computed Properties
- Exact Mass: 152.03865
- Monoisotopic Mass: 152.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59Ų
Experimental Properties
- PSA: 59.04
Benzonitrile,3-(aminooxy)-5-fluoro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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